molecular formula C12H15BrO B8613899 1-Bromo-3,3-dimethyl-4-phenylbutan-2-one CAS No. 88356-10-9

1-Bromo-3,3-dimethyl-4-phenylbutan-2-one

Cat. No.: B8613899
CAS No.: 88356-10-9
M. Wt: 255.15 g/mol
InChI Key: RNJZTMLENHJGCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-3,3-dimethyl-4-phenylbutan-2-one is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

88356-10-9

Molecular Formula

C12H15BrO

Molecular Weight

255.15 g/mol

IUPAC Name

1-bromo-3,3-dimethyl-4-phenylbutan-2-one

InChI

InChI=1S/C12H15BrO/c1-12(2,11(14)9-13)8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3

InChI Key

RNJZTMLENHJGCB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=CC=CC=C1)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

100 g (0.57 mol) of 3,3-dimethyl-4-phenylbutan-2-one (Example 5) are dissolved in 0.8 liter of chloroform, and 29 ml (91.9 g; 1.14 mols) of bromine are added slowly at room temperature. The mixture is stirred for a further hour at room temperature and is concentrated. 145.5 g (quantitative) of 1-bromo-3,3-dimethyl-4-phenylbutan-2-one are obtained, and this directly reacted further, without isolation. ##STR24##
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
0.8 L
Type
solvent
Reaction Step One
Quantity
29 mL
Type
reactant
Reaction Step Two

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